Cas no 100650-82-6 (2-bromo-5-(2-methoxyethyl)thiophene)

• Product Name: 2-bromo-5-(2-methoxyethyl)thiophene
• CAS No: 100650-82-6
• MF: C₇H₉BrOS
• MW: 221.114760160446
• CID: 5845776
• PubChem ID: 59332759
• Update Time: 2025-10-28

2-bromo-5-(2-methoxyethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(2-methoxyethyl)thiophene
• Thiophene, 2-bromo-5-(2-methoxyethyl)-
• EN300-19595720
• 100650-82-6
• SCHEMBL13322105

• Inchi： 1S/C7H9BrOS/c1-9-5-4-6-2-3-7(8)10-6/h2-3H,4-5H2,1H3
• InChI Key： CUAWUGTZOFTTOE-UHFFFAOYSA-N
• SMILES： C1(Br)SC(CCOC)=CC=1

Computed Properties

• Exact Mass: 219.95575g/mol
• Monoisotopic Mass: 219.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.5Ų

Experimental Properties

• Density: 1.466±0.06 g/cm3(Predicted)
• Boiling Point: 230.1±25.0 °C(Predicted)

Additional information on 2-bromo-5-(2-methoxyethyl)thiophene

Professional Introduction to 2-bromo-5-(2-methoxyethyl)thiophene (CAS No. 100650-82-6)

2-bromo-5-(2-methoxyethyl)thiophene, with the chemical identifier CAS No. 100650-82-6, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic compound has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromine and methoxyethyl substituents on the thiophene ring endows this compound with unique reactivity, enabling its use in diverse chemical transformations.

The thiophene core is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets in multiple ways. Its aromaticity and planarity allow for strong π-stacking interactions, while the sulfur atom can participate in hydrogen bonding and metal coordination. These properties have made thiophene derivatives attractive candidates for drug discovery programs targeting a wide range of diseases, including cancer, infectious diseases, and neurological disorders.

In recent years, 2-bromo-5-(2-methoxyethyl)thiophene has been explored as a key building block in the development of novel therapeutic agents. Its bromine substituent facilitates cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures. Additionally, the methoxyethyl group introduces a hydrophilic moiety, enhancing the solubility and bioavailability of derivatives synthesized from this precursor.

One of the most compelling applications of 2-bromo-5-(2-methoxyethyl)thiophene is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. Researchers have leveraged the reactivity of this compound to develop thiophene-based kinase inhibitors that exhibit high selectivity and potency. For instance, derivatives of 2-bromo-5-(2-methoxyethyl)thiophene have been reported to inhibit tyrosine kinases such as EGFR and HER2, showing promise in preclinical studies.

The methoxyethyl group in 2-bromo-5-(2-methoxyethyl)thiophene also plays a critical role in modulating pharmacokinetic properties. This substitution pattern can enhance metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Furthermore, the hydrophilic nature of the methoxyethyl chain improves oral bioavailability, making it an ideal candidate for drug development.

Recent advances in computational chemistry have further highlighted the potential of 2-bromo-5-(2-methoxyethyl)thiophene as a pharmacophore. Molecular modeling studies have demonstrated that thiophene derivatives can effectively bind to target proteins through multiple interactions, including hydrogen bonding and hydrophobic interactions. These insights have guided the design of novel analogs with improved binding affinities and reduced side effects.

The agrochemical industry has also recognized the significance of 2-bromo-5-(2-methoxyethyl)thiophene. Its structural features make it a suitable precursor for developing novel pesticides and herbicides. Thiophene-based compounds have shown efficacy against various pests and weeds while maintaining environmental safety profiles. The bromine substituent allows for further functionalization, enabling the creation of compounds with tailored biological activities.

In conclusion, 2-bromo-5-(2-methoxyethyl)thiophene (CAS No. 100650-82-6) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new therapeutic targets and agricultural challenges, compounds like this will remain at the forefront of innovation.